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Compound of Interest

Compound Name: (8-epi)-BW 245C

Cat. No.: B1668153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(8-epi)-BW 245C, also known as BW 246C, is the C-8 diastereomer of the potent prostaglandin

D2 (PGD2) receptor agonist, BW 245C.[1][2] It is a valuable tool for studying the DP1 receptor

signaling pathway. BW 245C is a selective agonist for the DP1 receptor, which is a Gs-protein

coupled receptor.[3] Activation of the DP1 receptor leads to the stimulation of adenylyl cyclase

and a subsequent increase in intracellular cyclic adenosine monophosphate (cAMP). This

pathway is involved in various physiological processes, including the inhibition of platelet

aggregation and the regulation of immune responses.[4][5] These application notes provide a

comprehensive protocol for the proper dissolution and storage of (8-epi)-BW 245C, along with

a detailed experimental protocol for a functional cell-based cAMP assay to assess its activity.

Product Information
Property Value Reference

Synonyms BW 246C, 8-epi BW 245C [1]

Molecular Formula C19H32N2O5 [1]

Molecular Weight 368.5 g/mol [1]

Supplied as Crystalline solid [6]

Purity ≥98% [3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1668153?utm_src=pdf-interest
https://www.benchchem.com/product/b1668153?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12146711/
https://pubmed.ncbi.nlm.nih.gov/40440061/
https://resources.revvity.com/pdfs/gde-htrf-optimisation-assay-camp-gs-antago.pdf
https://pubmed.ncbi.nlm.nih.gov/7473146/
https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://www.benchchem.com/product/b1668153?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12146711/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12146711/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12146711/
https://brd.nci.nih.gov/brd/sop/download-pdf/2423
https://resources.revvity.com/pdfs/gde-htrf-optimisation-assay-camp-gs-antago.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution Protocol
(8-epi)-BW 245C is soluble in various organic solvents and aqueous buffers. The choice of

solvent will depend on the specific experimental requirements.

3.1. Organic Stock Solutions

For preparing high-concentration stock solutions, organic solvents are recommended. These

stock solutions can be stored for extended periods and diluted into aqueous buffers for

experiments.

Solvent Solubility Reference

Dimethylformamide (DMF) ~50 mg/mL [1]

Dimethyl sulfoxide (DMSO) ~50 mg/mL [1]

Ethanol ~50 mg/mL [1]

Protocol for Preparing a 10 mM DMSO Stock Solution:

Weigh the Compound: Accurately weigh the desired amount of (8-epi)-BW 245C solid. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 0.3685 mg of the compound.

Add Solvent: Add the appropriate volume of DMSO to the solid. For 1 mL of a 10 mM

solution, add 100 µL of DMSO.

Dissolve: Gently vortex or sonicate the solution until the solid is completely dissolved.

Storage: Store the stock solution at -20°C.

Note: When diluting the organic stock solution into aqueous buffers for biological experiments,

ensure the final concentration of the organic solvent is minimal to avoid any physiological

effects.

3.2. Aqueous Solutions
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(8-epi)-BW 245C can also be dissolved directly in aqueous buffers, although its solubility is

lower than in organic solvents.

Buffer Solubility Reference

PBS (pH 7.2) ~2.19 mg/mL [1]

Protocol for Preparing a 1 mg/mL PBS Solution:

Weigh the Compound: Weigh 1 mg of (8-epi)-BW 245C.

Add Buffer: Add 1 mL of PBS (pH 7.2).

Dissolve: Warm the solution gently and vortex until the solid is dissolved.

Usage: It is recommended to prepare aqueous solutions fresh for each experiment and not

to store them for more than one day.[6]

Storage and Stability
Proper storage is crucial to maintain the stability and activity of (8-epi)-BW 245C.

Form
Storage
Temperature

Stability Reference

Crystalline Solid -20°C ≥ 4 years [1][3]

Organic Stock

Solution
-20°C ≥ 4 years [1][3]

Aqueous Solution 4°C ≤ 1 day [6]

To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock

solution into smaller, single-use volumes.[7]
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(8-epi)-BW 245C acts as an agonist at the prostaglandin D2 receptor (DP1), a Gs-protein

coupled receptor. The binding of (8-epi)-BW 245C to the DP1 receptor initiates a signaling

cascade that results in the production of intracellular cAMP.

Cell Membrane

DP1 Receptor Gs ProteinActivates Adenylyl
Cyclase cAMPConvertsActivates(8-epi)-BW 245C Binds to

ATP

Cellular Response
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Platelet Aggregation)
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Caption: DP1 Receptor Signaling Pathway

Experimental Protocol: Cell-Based cAMP Assay
This protocol describes a method to measure the increase in intracellular cAMP levels in

response to (8-epi)-BW 245C in a cell line expressing the DP1 receptor.

6.1. Materials

HEK293 cells stably expressing the human DP1 receptor

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

(8-epi)-BW 245C

Forskolin (positive control)

3-isobutyl-1-methylxanthine (IBMX)
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Phosphate-Buffered Saline (PBS)

cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based)

White, opaque 384-well plates

6.2. Cell Preparation

Culture HEK293-DP1 cells in DMEM supplemented with 10% FBS and 1% Penicillin-

Streptomycin at 37°C in a 5% CO2 incubator.

The day before the assay, seed the cells into 384-well plates at an optimized density to reach

80-90% confluency on the day of the experiment.

6.3. Assay Procedure

Prepare Reagents:

Prepare a stock solution of (8-epi)-BW 245C in DMSO as described in section 3.1.

Prepare a serial dilution of (8-epi)-BW 245C in assay buffer (e.g., PBS with 1 mM IBMX)

to achieve the desired final concentrations.

Prepare a positive control solution of forskolin in assay buffer.

Cell Stimulation:

Remove the culture medium from the cells.

Wash the cells once with PBS.

Add the (8-epi)-BW 245C dilutions and controls to the respective wells.

Incubate the plate at 37°C for 30 minutes.

cAMP Measurement:

Lyse the cells according to the cAMP assay kit manufacturer's instructions.
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Perform the cAMP measurement following the kit's protocol.

6.4. Data Analysis

Generate a standard curve using the cAMP standards provided in the kit.

Determine the concentration of cAMP in each sample by interpolating from the standard

curve.

Plot the cAMP concentration against the log of the (8-epi)-BW 245C concentration.

Fit the data to a sigmoidal dose-response curve to determine the EC50 value.
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Caption: Cell-Based cAMP Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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